N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetamide
Description
Synthesis Analysis
The synthesis of related compounds, such as 2-aryl-2-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)acetamides, involves a five-component condensation reaction, demonstrating the compound's intricate synthetic route. This method, reported by Akbarzadeh et al. (2012), highlights the efficiency and simplicity in synthesizing complex molecules like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetamide (Akbarzadeh et al., 2012).
Molecular Structure Analysis
The molecular structure of related benzodiazepine derivatives involves significant interactions and bond formations. For example, the creation of benzothiazepine derivatives, as described by Nguyen et al. (2018), involves reactions that determine the molecular structure and functionalities of the synthesized compounds, shedding light on the structural intricacies of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetamide (Nguyen et al., 2018).
Chemical Reactions and Properties
The chemical reactions involving the compound and its analogs, such as the synthesis of new derivatives acting as α-glucosidase and acetylcholinesterase inhibitors, demonstrate its reactive capabilities and potential bioactivity. Abbasi et al. (2019) have shown that these compounds exhibit significant inhibitory activity, indicating the chemical reactivity and potential applications of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetamide in biochemistry and pharmacology (Abbasi et al., 2019).
Physical Properties Analysis
While specific studies on the physical properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetamide were not identified, the analysis of similar compounds can provide insights. The solubility, melting point, and other physical characteristics are crucial for understanding its behavior in different environments and potential use in various applications.
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, stability under different conditions, and potential for further functionalization, are key aspects of research. Studies like those conducted by Abbasi et al. (2016) on sulfonamides bearing the benzodioxane moiety, demonstrate the compound's versatile chemical properties and potential for developing new antibacterial agents, reflecting the broad chemical utility of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetamide (Abbasi et al., 2016).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O5/c23-17(20-11-5-6-15-16(9-11)27-8-7-26-15)10-14-19(25)21-13-4-2-1-3-12(13)18(24)22-14/h1-6,9,14H,7-8,10H2,(H,20,23)(H,21,25)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBVZGTMSOVVHHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CC3C(=O)NC4=CC=CC=C4C(=O)N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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